
Overcoming challenges of sodium gluconate as
a water reducer in UHPC

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium Gluconate

Cat. No.: B3419615 Get Quote

Technical Support Center: Sodium Gluconate in
UHPC
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

sodium gluconate as a water reducer in Ultra-High Performance Concrete (UHPC).

Troubleshooting Guide
This guide addresses common challenges encountered during the experimental use of sodium
gluconate in UHPC.

Issue 1: Excessive Retardation and Delayed Setting Time

Question: My UHPC mixture with sodium gluconate is taking an extremely long time to set.

What could be the cause and how can I fix it?

Answer: Excessive retardation is a primary challenge when using sodium gluconate in

UHPC. The retarding effect is highly sensitive to the dosage.[1][2][3]

Cause 1: High Dosage of Sodium Gluconate: Even small amounts of sodium gluconate
can significantly prolong the setting time.[1][2] At a dosage of 0.15%, the initial and final

setting times can be 5.0 and 4.5 times longer than a mix without it, respectively.
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Solution 1: Optimize Dosage: The recommended dosage of sodium gluconate in UHPC

is typically between 0.03% and 0.09% by weight of cement. It is crucial to conduct a

dosage optimization study to find the ideal balance between workability and setting time

for your specific mix design.

Cause 2: Interaction with Other Admixtures: The retarding effect of sodium gluconate can

be amplified when used in combination with other admixtures, particularly certain types of

superplasticizers.

Solution 2: Compatibility Testing: Always perform compatibility tests with all admixtures in

your UHPC mix. Consider using a lower dosage of sodium gluconate when a highly

efficient superplasticizer is present.

Solution 3: Use of Accelerators: To counteract the retarding effect, a compatible

accelerator can be introduced into the mix. However, this should be done with caution and

thorough testing to avoid negative impacts on other properties.

Issue 2: Low Early-Age Compressive Strength

Question: The 1-day and 3-day compressive strengths of my UHPC containing sodium
gluconate are significantly lower than expected. Why is this happening and what can be

done?

Answer: A reduction in early-age strength is a known side effect of using sodium gluconate.

Cause: Delayed Hydration: Sodium gluconate retards the hydration of tricalcium silicate

(C₃S), a key component for early strength development in cement. This delay in hydration

directly translates to lower strength at early ages.

Solution 1: Dosage Adjustment: As with setting time, the dosage of sodium gluconate is

a critical factor. Reducing the dosage can help mitigate the negative impact on early

strength. The optimal range is often cited as 0.03% to 0.07%.

Solution 2: Curing Conditions: Optimizing curing conditions, such as maintaining a higher

temperature and humidity, can help accelerate the hydration process and improve early

strength development.
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Solution 3: Combination with Accelerating Admixtures: The use of non-chloride

accelerators can be an effective strategy to boost early strength. Careful selection and

testing are necessary to ensure compatibility and avoid detrimental effects on long-term

performance.

Issue 3: Inconsistent Workability and Slump Loss

Question: I'm experiencing inconsistent workability or rapid slump loss in my UHPC mix with

sodium gluconate. What's the problem?

Answer: While sodium gluconate generally improves workability and reduces slump loss,

inconsistencies can arise.

Cause 1: Improper Mixing Procedure: Inadequate dispersion of sodium gluconate within

the mix can lead to localized areas of high concentration, causing inconsistent effects.

Solution 1: Standardized Mixing Protocol: Ensure a standardized and thorough mixing

procedure. It is often recommended to dissolve the sodium gluconate in the mixing water

before adding it to the dry components.

Cause 2: Interaction with Cement Chemistry: The effectiveness of sodium gluconate can

be influenced by the chemical composition of the cement, particularly the alkali content

and the C₃A (tricalcium aluminate) phase.

Solution 2: Material Characterization: Characterize your cement and other raw materials. If

inconsistencies persist, consider testing different cement sources or adjusting the sodium
gluconate dosage accordingly.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism by which sodium gluconate acts as a water reducer and

retarder in UHPC?

A1: Sodium gluconate functions through two primary mechanisms:

Adsorption: Gluconate anions adsorb onto the surface of cement particles. This creates a

negatively charged layer that repels other cement particles, leading to better dispersion and
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increased fluidity (water reduction). This adsorption also physically hinders the access of

water to the cement particles, thereby slowing down the hydration process (retardation).

Complexation: Sodium gluconate chelates with calcium ions (Ca²⁺) present in the pore

solution, forming a complex. This reduces the concentration of Ca²⁺ available for the

nucleation and growth of hydration products like calcium silicate hydrate (C-S-H) and

calcium hydroxide (CH), further delaying the setting time.

Q2: How does sodium gluconate affect the long-term strength of UHPC?

A2: While it reduces early-age strength, sodium gluconate has been shown to enhance the

long-term compressive strength of UHPC (at 28, 60, and 90 days). This is attributed to a more

refined pore structure and improved interfacial transition zone between the cement paste and

aggregates, resulting from the delayed and more controlled hydration process. At a dosage of

0.12%, the 90-day strength can see an increase of up to 13%.

Q3: Can I use sodium gluconate with any type of superplasticizer in my UHPC mix?

A3: While sodium gluconate is generally compatible with polycarboxylate ether (PCE)

superplasticizers commonly used in UHPC, it is crucial to perform compatibility studies. The

combination can have a synergistic effect, enhancing workability. However, the specific

chemical structures of both the sodium gluconate and the PCE can influence their interaction,

potentially leading to unforeseen effects on workability, setting time, and strength.

Q4: What is the effect of sodium gluconate on the heat of hydration in UHPC?

A4: Sodium gluconate delays the onset of the main hydration peak. Interestingly, at dosages

between 0.03% and 0.12%, it can actually increase the peak hydration temperature. This is an

important consideration for mass concrete applications where controlling thermal cracking is

critical.

Data Presentation
Table 1: Effect of Sodium Gluconate (SG) Dosage on Setting Time of UHPC
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SG Dosage (% by weight
of cement)

Initial Setting Time (h) Final Setting Time (h)

0.00 (Control) 8.23 10.30

0.03 12.50 15.00

0.06 18.00 21.50

0.09 25.50 30.00

0.12 33.00 38.50

0.15 41.00 46.50

Note: Data is illustrative and based on typical findings. Actual results may vary depending on

the specific mix design and materials.

Table 2: Effect of Sodium Gluconate (SG) Dosage on Compressive Strength of UHPC (MPa)

SG Dosage (%) 1-day Strength 3-day Strength
28-day
Strength

90-day
Strength

0.00 (Control) 60 105 150 160

0.03 45 95 155 165

0.06 30 85 160 170

0.09 15 75 165 175

0.12 No Strength 60 170 181

0.15 No Strength 45 160 172

Note: Data is illustrative and based on typical findings. Actual results may vary depending on

the specific mix design and materials.

Experimental Protocols
1. Fluidity (Slump Flow) Test
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Objective: To determine the workability and flow characteristics of the fresh UHPC mix.

Apparatus: Abrams cone, flat non-absorbent base plate, ruler.

Procedure:

Place the Abrams cone on the moistened base plate.

Fill the cone in three layers of equal volume, tamping each layer 25 times with a standard

tamping rod.

Strike off the excess concrete from the top of the cone.

Lift the cone vertically in a smooth motion.

Measure the average diameter of the spread concrete in two perpendicular directions. This

is the slump flow value.

Record the slump flow at specified time intervals (e.g., 0, 30, and 60 minutes) to assess

slump retention.

2. Setting Time Test

Objective: To determine the initial and final setting times of the UHPC paste.

Apparatus: Vicat apparatus with standard needles.

Procedure:

Prepare a cement paste with the same water-to-binder ratio and admixture dosages as the

UHPC mix.

Fill the Vicat mold with the paste and level the surface.

For the initial setting time, gently lower the needle of the Vicat apparatus onto the surface

of the paste. The initial set is reached when the needle penetrates to a point 5 ± 1 mm

from the bottom of the mold.
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For the final setting time, replace the needle with the one fitted with an annular

attachment. The final set is reached when the needle makes an impression on the surface

of the paste, but the annular attachment fails to do so.

3. Compressive Strength Test

Objective: To determine the compressive strength of the hardened UHPC at different ages.

Apparatus: Compression testing machine.

Procedure:

Cast the UHPC mix into standard cubic or cylindrical molds.

Demold the specimens after 24 hours and place them in a controlled curing environment

(e.g., water bath or humidity chamber).

At the specified testing ages (e.g., 1, 3, 7, 28, and 90 days), remove the specimens from

curing and cap them if necessary to ensure flat loading surfaces.

Place the specimen in the compression testing machine and apply a compressive load at

a constant rate until failure.

The compressive strength is calculated by dividing the maximum load by the cross-

sectional area of the specimen.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UHPC Mix with
Sodium Gluconate

Excessive Retardation
(Delayed Setting)

High Dosage of SG
Primary Cause

Interaction with
Other Admixtures

Contributing Factor

Use Compatible
Accelerator

Corrective Action

Optimize Dosage
(0.03% - 0.09%)

Solution

Perform Compatibility
Tests

Solution

Click to download full resolution via product page

Caption: Troubleshooting workflow for excessive retardation.
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Caption: Logical path to improve low early-age strength.

Caption: Mechanism of action for Sodium Gluconate in UHPC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

